Cas no 3663-35-2 (Benzenamine,4-ethyl-2-nitro-)

Benzenamine,4-ethyl-2-nitro- Properties

Names and Identifiers

• Benzenamine,4-ethyl-2-nitro-
• 4-ethyl-2-nitroaniline
• 4-ethyl-2-nitrobenzenamine
• 2-nitro-4-ethylaniline
• 3-Nitro-4-amino-1-aethyl-benzol
• 4-Aethyl-2-nitro-anilin
• 4-ethyl-2-nitro-aniline
• o-nitro-p-ethylaniline
• DTXSID30290997
• NSC 72325
• 3663-35-2
• SCHEMBL1069671
• RUQAPQLDPWSAQM-UHFFFAOYSA-N
• AMY28535
• NSC-72325
• BS-53323
• E82102
• NSC72325
• AKOS005263755
• CS-0168188
• DB-340262
• +Expand

• InChIKey： RUQAPQLDPWSAQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O2/c1-2-6-3-4-7(9)8(5-6)10(11)12/h3-5H,2,9H2,1H3
• SMILES： CCC1=CC=C(N)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 166.0743
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.074
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16
• Refractive Index: 1.598
• Boiling Point: 314°Cat760mmHg
• Flash Point: 143.7°C
• Density: 1.218